4-(3-Bromo-5-chlorophenyl)-1,3-thiazol-2-amine

• Molecular Formula: C9H6BrClN2S
• Molecular Weight: 289.58 g/mol
• IUPAC Name: 4-(3-bromo-5-chlorophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H6BrClN2S/c10-6-1-5(2-7(11)3-6)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key: VSNWOSINSJBWKN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Br)C2=CSC(=N2)N

Description

4-(3-Bromo-5-chlorophenyl)-1,3-thiazol-2-amine is a halogenated thiazole derivative characterized by a dihalogenated phenyl substituent at the 4-position of the thiazole ring. The phenyl group bears bromine and chlorine at the 3- and 5-positions, respectively, creating a meta-dihalogenated aromatic system.

For instance, compounds with halogenated aryl groups on the thiazole core, such as 5-bromo-N-(4-chlorophenyl)-1,3-thiazol-2-amine (CAS 923946-78-5), exhibit molecular weights near 289.58 g/mol and are synthesized via nucleophilic substitution or condensation reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Bromo-5-chlorophenyl)-1,3-thiazol-2-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 3-bromo-5-chloroaniline with thiourea in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent like ethanol under reflux conditions, leading to the formation of the thiazole ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and higher yields. The choice of solvents and reagents is also optimized to reduce costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-(3-Bromo-5-chlorophenyl)-1,3-thiazol-2-amine undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The thiazole ring can undergo oxidation to form sulfoxides or sulfones, while reduction can lead to the formation of thiazolidines.

Coupling Reactions: The compound can participate in Suzuki-Miyaura and Heck coupling reactions to form more complex structures.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling: Palladium catalysts and appropriate ligands under inert atmosphere.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted thiazoles, while coupling reactions can produce biaryl or diaryl thiazoles.

Scientific Research Applications

4-(3-Bromo-5-chlorophenyl)-1,3-thiazol-2-amine has several applications in scientific research:

Medicinal Chemistry: Used as a building block for the synthesis of potential therapeutic agents, including anti-inflammatory and anticancer drugs.

Biological Studies: Employed in the study of enzyme inhibition and receptor binding due to its ability to interact with biological macromolecules.

Material Science: Utilized in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-(3-Bromo-5-chlorophenyl)-1,3-thiazol-2-amine involves its interaction with specific molecular targets. The thiazole ring can bind to active sites of enzymes or receptors, modulating their activity. The presence of bromine and chlorine atoms enhances its binding affinity through halogen bonding and hydrophobic interactions .

Comparison with Similar Compounds

Structural and Substituent Variations

The following table compares the substituents and molecular features of 4-(3-Bromo-5-chlorophenyl)-1,3-thiazol-2-amine with analogous thiazol-2-amine derivatives:

Compound Name	Substituents on Thiazole Core	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Reference
4-(3-Bromo-5-chlorophenyl)-1,3-thiazol-2-amine	3-Bromo-5-chlorophenyl at C4	C₉H₆BrClN₂S	~289.15 (estimated)	Meta-dihalogenation on phenyl ring
5-Bromo-N-(4-chlorophenyl)-1,3-thiazol-2-amine	5-Bromo-thiazole, 4-chlorophenyl at N2	C₉H₆BrClN₂S	289.58	Bromine on thiazole, para-chloro on aryl
4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine	2,4-Dichlorophenyl at C4, methyl at C5	C₁₀H₈Cl₂N₂S	259.15	Ortho/para-dichlorination, methyl group
N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	4-Fluorophenyl at C4, chloro/methyl on N2	C₁₆H₁₂ClFN₂S	318.80	Fluorine and chlorine substituents
MortaparibMild (Co-inhibitor)	4-Methoxyphenyl, thiophene-triazole	C₁₆H₁₄N₆OS₂	370.45	Complex triazole-thiophene hybrid

Key Observations :

• Halogenation Effects : Meta-dihalogenation (3-Br, 5-Cl) in the target compound may enhance hydrophobic interactions compared to ortho/para-dichlorination in ’s compound . Bromine’s larger atomic radius could increase steric hindrance relative to chlorine .
• Substituent Position : Substituents at the para position (e.g., 4-fluorophenyl in ) often improve bioavailability due to reduced steric clashes, whereas meta-substituents may enhance target specificity .

Trends :

• Melting Points : Dihalogenated derivatives (e.g., 3e in ) exhibit higher melting points (222.6–225.1°C) than alkoxy-substituted analogs (194.3–197.0°C), likely due to stronger intermolecular forces from halogen bonds .
• Synthetic Yields : Ethoxy and methoxy derivatives (e.g., 3c, 64.4% yield) are synthesized more efficiently than dichlorinated analogs (3e, 54.9%), suggesting halogenation may complicate reaction pathways .

Insights :

• Antibacterial Activity : Chlorine and fluorine substituents () enhance lipophilicity, improving membrane penetration in bacterial cells .
• Anti-inflammatory Effects : Fluorine and methoxy groups in TH-644 modulate electronic properties, enhancing binding to inflammatory targets .
• Anticancer Potential: Complex hybrids like MortaparibMild demonstrate that thiazole-triazole systems can target multiple pathways (e.g., Mortalin and PARP1) .

Computational and Analytical Studies

For example, bromine’s electron-withdrawing effect may reduce electron density on the thiazole ring, influencing reactivity and binding .